5-Fluoro-2-(3-pyridin-4-yloxyazetidin-1-yl)pyrimidine

• IUPAC Name: 5-fluoro-2-(3-pyridin-4-yloxyazetidin-1-yl)pyrimidine
• InChI: InChI=1S/C12H11FN4O/c13-9-5-15-12(16-6-9)17-7-11(8-17)18-10-1-3-14-4-2-10/h1-6,11H,7-8H2
• InChI Key: SMSAYZNRCWWXFB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=C(C=N2)F)OC3=CC=NC=C3
• Molecular Formula: C12H11FN4O
• Molecular Weight: 246.24 g/mol

Description

“5-Fluoro-2-(3-pyridin-4-yloxyazetidin-1-yl)pyrimidine” is a fluorinated pyrimidine derivative. Fluorinated pyrimidines are known for their diverse biological potential. They are often used in the treatment of cancer.

Molecular Structure Analysis

Fluorinated pyrimidines can be used to probe DNA and RNA secondary structures. The fluorine substitution at C5 of pyrimidines allows for NMR-based nucleic acid secondary structure evaluation.

Chemical Reactions Analysis

Fluorinated pyrimidines exert their anticancer potential through different action mechanisms. One of these mechanisms is inhibiting protein kinases, essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Mechanism of Action

The mechanism of action of fluorinated pyrimidines involves inhibiting thymidylate synthase (TS) by the 5-FU metabolite 5-fluoro-2′-deoxyuridine-5′-O-monophosphate (FdUMP). Recent studies have implicated new roles for RNA modifying enzymes that are inhibited by 5-FU substitution.

Future Directions

Fluorinated pyrimidines continue to be a subject of research due to their potential in cancer treatment. Future clinical studies should show whether there is a relationship between the intracellular nucleotide concentrations and the clinical outcome of patients. The development of novel and promising fluorinated pyrimidines is urgently required.